Cas no 852181-15-8 (3-(2-Fluoro-4-methoxyphenyl)propanoic acid)

• Product Name: 3-(2-Fluoro-4-methoxyphenyl)propanoic acid
• CAS No: 852181-15-8
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• MDL: MFCD13659377
• CID: 1039410
• PubChem ID: 21580029
• Update Time: 2025-10-31

3-(2-Fluoro-4-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluoro-4-methoxyphenyl)propanoic acid
• 2-fluoro-4-methoxy-Benzenepropanoic acid
• 2-Fluoro-4-methoxybenzenepropanoic acid (ACI)
• 3-(2-Fluoro-4-methoxyphenyl)propionic acid
• CS-0036589
• AS-39681
• A1-12479
• DTXSID00616064
• 852181-15-8
• SCHEMBL2723938
• 3-(2-Fluoro-4-methoxyphenyl)propanoicacid
• MFCD13659377
• 2-fluoro-4-methoxy-Benzenepropanoic acid
• EN300-268777
• InChI=1/C10H11FO3/c1-14-8-4-2-7(9(11)6-8)3-5-10(12)13/h2,4,6H,3,5H2,1H3,(H,12,13)
• KLEYADLSRYOXMC-UHFFFAOYSA-
• DB-346999
• AKOS016007775

• MDL： MFCD13659377
• Inchi： 1S/C10H11FO3/c1-14-8-4-2-7(9(11)6-8)3-5-10(12)13/h2,4,6H,3,5H2,1H3,(H,12,13)
• InChI Key： KLEYADLSRYOXMC-UHFFFAOYSA-N
• SMILES： O=C(CCC1C(F)=CC(OC)=CC=1)O

Computed Properties

• Exact Mass: 198.06922237g/mol
• Monoisotopic Mass: 198.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.226±0.06 g/cm3 (20 ºC 760 Torr)
• Melting Point: 86-87℃

Additional information on 3-(2-Fluoro-4-methoxyphenyl)propanoic acid

Introduction to 3-(2-Fluoro-4-methoxyphenyl)propanoic acid (CAS No. 852181-15-8)

3-(2-Fluoro-4-methoxyphenyl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 852181-15-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of aromatic carboxylic acids, characterized by a propyl side chain attached to a benzene ring that is substituted with a fluorine atom at the 2-position and a methoxy group at the 4-position. Such structural features make it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The significance of 3-(2-Fluoro-4-methoxyphenyl)propanoic acid lies in its potential applications across multiple domains of chemical biology. The presence of both fluorine and methoxy substituents on the aromatic ring imparts unique electronic and steric properties, which can influence the compound's interaction with biological targets. These properties are particularly valuable in drug design, where fine-tuning molecular interactions can lead to improved efficacy and selectivity.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological receptors. The fluorine atom, in particular, is known for its ability to modulate lipophilicity and hydrogen bonding capabilities, making it a preferred moiety in medicinal chemistry. The methoxy group, on the other hand, contributes to hydrophobic interactions and can serve as a point for further functionalization.

One of the most compelling aspects of 3-(2-Fluoro-4-methoxyphenyl)propanoic acid is its role as a building block in the synthesis of pharmacologically active compounds. Researchers have leveraged this intermediate to develop molecules with potential applications in areas such as anti-inflammatory, antiviral, and anticancer therapies. For instance, derivatives of this compound have been explored for their ability to inhibit specific enzymes or receptors involved in disease pathways.

The synthesis of 3-(2-Fluoro-4-methoxyphenyl)propanoic acid typically involves multi-step organic reactions, starting from commercially available aromatic precursors. The introduction of the fluorine atom at the 2-position and the methoxy group at the 4-position requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve these modifications efficiently.

Recent advancements in computational chemistry have further enhanced the utility of 3-(2-Fluoro-4-methoxyphenyl)propanoic acid. Molecular modeling studies have been instrumental in predicting how structural modifications can influence biological activity. By integrating experimental data with computational predictions, researchers can design more effective derivatives with optimized pharmacokinetic profiles.

In clinical research, 3-(2-Fluoro-4-methoxyphenyl)propanoic acid has been investigated as a precursor for novel drug candidates. Its structural motifs are reminiscent of established therapeutic agents, suggesting potential therapeutic relevance. For example, analogs featuring similar scaffolds have shown promise in preclinical studies for their ability to modulate inflammatory responses or inhibit viral replication.

The chemical properties of 3-(2-Fluoro-4-methoxyphenyl)propanoic acid also make it an attractive candidate for use in biochemical assays and high-throughput screening (HTS) campaigns. Its well-defined structure allows for rapid derivatization and testing against large libraries of biological targets, facilitating the discovery of new lead compounds.

From an industrial perspective, the demand for high-purity 3-(2-Fluoro-4-methoxyphenyl)propanoic acid underscores its importance in pharmaceutical manufacturing. Suppliers must adhere to stringent quality control measures to ensure consistency and reliability for researchers and drug developers worldwide. Advances in purification techniques have enabled the production of larger quantities with minimal impurities, supporting broader scientific exploration.

The future prospects for 3-(2-Fluoro-4-methoxyphenyl)propanoic acid are promising, given its versatility and potential applications. As research continues to uncover new biological targets and therapeutic strategies, this compound is likely to play an increasingly significant role in drug discovery and development. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in fully realizing its potential.